4-((2-ethoxyphenyl)amino)-N,N-diethyl-7-methyl-1,8-naphthyridine-3-carboxamide

• IUPAC Name: 4-(2-ethoxyanilino)-N,N-diethyl-7-methyl-1,8-naphthyridine-3-carboxamide
• InChI: InChI=1S/C22H26N4O2/c1-5-26(6-2)22(27)17-14-23-21-16(13-12-15(4)24-21)20(17)25-18-10-8-9-11-19(18)28-7-3/h8-14H,5-7H2,1-4H3,(H,23,24,25)
• InChI Key: MQMFFYXVXPNPBP-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)C1=CN=C2C(=C1NC3=CC=CC=C3OCC)C=CC(=N2)C
• Molecular Formula: C22H26N4O2
• Molecular Weight: 378.5 g/mol

Description

4-((2-ethoxyphenyl)amino)-N,N-diethyl-7-methyl-1,8-naphthyridine-3-carboxamide, commonly known as ENMD-2076, is a small molecule inhibitor that targets multiple signaling pathways involved in tumor angiogenesis and growth. This compound has shown promising results in preclinical studies and is currently being evaluated in clinical trials for the treatment of various types of cancer.

Scientific Research Applications

Novel Heterocyclic Systems

Research into similar compounds has led to the discovery of novel heterocyclic systems with potential applications in drug development. For instance, a study explored the synthesis of new annulated products from aminonaphthyridinones, revealing the creation of heterocyclic systems with unique reactivity patterns. These compounds show potential for further exploration in pharmacological contexts, suggesting a framework for developing new therapeutic agents (Deady & Devine, 2006).

Cytotoxic Activity

Carboxamide derivatives of benzo[b][1,6]naphthyridines have been synthesized and tested for their cytotoxic activity. These compounds, particularly those with specific substituents, displayed potent cytotoxicity against cancer cell lines, including murine P388 leukemia and Lewis lung carcinoma. This indicates their potential as leads for anticancer drug development (Deady et al., 2005).

Fluorescent Imaging Applications

Alkynyl-naphthalimide fluorophores, which share structural motifs with the compound , have been developed for cellular imaging applications. These fluorophores exhibit visible fluorescence and have been utilized in studying cell dynamics, offering tools for biological research and potential diagnostic applications (Langdon-Jones et al., 2015).

Chemical Synthesis and Ligand Design

The synthesis of related compounds has facilitated the development of ligands with specific optical and electronic properties, contributing to advancements in materials science and coordination chemistry. These ligands can be used to create complexes with unique absorption and emission characteristics, useful in developing new materials and sensors (Zong et al., 2008).